Cas no 14719-80-3 (Benzoic acid, 4-chloro-3-nitro-, phenylmethyl ester)
14719-80-3 structure
Product Name:Benzoic acid, 4-chloro-3-nitro-, phenylmethyl ester
CAS No:14719-80-3
MF:C14H10ClNO4
MW:291.686502933502
CID:1323379
PubChem ID:4926748
Update Time:2025-04-20
Benzoic acid, 4-chloro-3-nitro-, phenylmethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 4-chloro-3-nitro-, phenylmethyl ester
- benzyl 4-chloro-3-nitrobenzoate
- 14719-80-3
- AKOS003442410
- DTXSID10406837
-
- Inchi: 1S/C14H10ClNO4/c15-12-7-6-11(8-13(12)16(18)19)14(17)20-9-10-4-2-1-3-5-10/h1-8H,9H2
- InChI Key: KZIZRCJLUOADAX-UHFFFAOYSA-N
- SMILES: ClC1C=CC(C(=O)OCC2C=CC=CC=2)=CC=1[N+](=O)[O-]
Computed Properties
- Exact Mass: 291.0298355g/mol
- Monoisotopic Mass: 291.0298355g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 352
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 72.1Ų
Benzoic acid, 4-chloro-3-nitro-, phenylmethyl ester Related Literature
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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